Cas no 73428-03-2 (2-Naphthalenecarboxylicacid, 3-nitro-)

• Product name: 2-Naphthalenecarboxylicacid, 3-nitro-
• CAS No: 73428-03-2
• MF: C₁₁H₇NO₄
• MW: 217.17800
• CID: 552276
• PubChem ID: 12674570

2-Naphthalenecarboxylicacid, 3-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylicacid, 3-nitro-
• 3-NITRO-2-NAPHTHOIC ACID
• 3-Nitronaphthalene-2-carboxylic acid
• 2-Naphthalenecarboxylicacid,3-nitro
• 2-Naphthoicacid,3-nitro-(6CI)
• 3-Nitro-2-naphthalenecarboxylic acid
• DTXSID60506477
• 2-Naphthalenecarboxylic acid, 3-nitro-
• 3-NITRO-2-NAPHTHOICACID
• 73428-03-2
• SCHEMBL11581177
• FT-0747518

• Inchi： InChI=1S/C11H7NO4/c13-11(14)9-5-7-3-1-2-4-8(7)6-10(9)12(15)16/h1-6H,(H,13,14)
• InChI Key： BYIUVFKAWSUUPU-UHFFFAOYSA-N
• SMILES： C1=CC=C2C=C(C(=CC2=C1)C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 217.03800
• Monoisotopic Mass: 217.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1Ų
• XLogP3: 2.5

Experimental Properties

• PSA: 83.12000
• LogP: 2.96940